BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Cyclobutanecarbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde
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Introduction

Cyclobutanecarbaldehyde, with the IUPAC name cyclobutanecarbaldehyde, is a cyclic organic
compound that has garnered significant interest in the fields of organic synthesis, medicinal
chemistry, and materials science.[1][2] Also known by synonyms such as 1-formylcyclobutane
and cyclobutylcarboxaldehyde, this compound is a versatile intermediate recognized for its
utility as a building block in the synthesis of a wide array of more complex molecules, including
pharmaceuticals, agrochemicals, and fragrances.[1][2] Its unique four-membered carbocyclic
ring and reactive aldehyde functional group make it a valuable synthon for introducing the
cyclobutane moiety into larger molecular frameworks, a feature increasingly sought after in
drug design to enhance metabolic stability and conformational rigidity.[3] This guide provides a
comprehensive overview of the chemical properties, synthesis, and applications of
cyclobutanecarbaldehyde, with a particular focus on its relevance to drug development.

Chemical and Physical Properties

Cyclobutanecarbaldehyde is a colorless to pale yellow liquid with a characteristic pungent odor.
[1][4] It is soluble in many common organic solvents such as ethanol, ether, and chloroform,
and slightly soluble in water.[1][4][5] The presence of the aldehyde group makes it a highly
reactive compound, capable of undergoing a variety of chemical transformations.[1]
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Property Value Source(s)
IUPAC Name cyclobutanecarbaldehyde

CAS Number 2987-17-9 [1][2][6]
Molecular Formula C5H80 [1][2][6]
Molecular Weight 84.12 g/mol [1][6]
Boiling Point 115-118 °C [5][6]
Density ~0.92 - 0.9355 g/cm3 at 25 °C [1][4116]
Flash Point ~22.8-23°C [5]
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Synthesis of Cyclobutanecarbaldehyde

Several synthetic routes to cyclobutanecarbaldehyde have been reported. A prevalent and
reliable method involves the oxidation of cyclobutanemethanol.[1] This transformation can be
achieved using various oxidizing agents, including chromic acid or potassium permanganate.[1]

Experimental Protocol: Oxidation of
Cyclobutanemethanol

This protocol is a generalized procedure based on common organic chemistry practices and
the synthetic routes mentioned in the literature.[1][4]

Materials:
¢ Cyclobutanemethanol
 Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

e Dichloromethane (anhydrous)
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Silica gel

Anhydrous sodium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
dropping funnel, etc.)

Magnetic stirrer and heating mantle
Procedure:

e A solution of cyclobutanemethanol in anhydrous dichloromethane is prepared in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e The flask is cooled in an ice bath.

» A solution or slurry of the oxidizing agent (e.g., PCC) in anhydrous dichloromethane is added
dropwise to the stirred solution of the alcohol.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred until the reaction is complete (monitored by thin-layer chromatography).

e Upon completion, the reaction mixture is filtered through a pad of silica gel to remove the
chromium salts and other solid byproducts. The filter cake is washed with additional
dichloromethane.

e The combined organic filtrates are then washed sequentially with a saturated aqueous
solution of sodium bicarbonate and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude cyclobutanecarbaldehyde can be further purified by distillation to yield the final
product.

Applications in Organic Synthesis and Drug
Development
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The reactivity of the aldehyde functional group makes cyclobutanecarbaldehyde a valuable
precursor to a variety of other compounds. It can be readily oxidized to cyclobutanecarboxylic
acid, reduced to cyclobutanol, or used in condensation and addition reactions to form more
complex structures.[1]

In the context of drug development, the cyclobutane ring is an increasingly important structural
motif.[3] Its incorporation into drug candidates can lead to improved pharmacological properties

by:

o Enhancing Metabolic Stability: The cyclobutane ring is generally resistant to metabolic
degradation.

» Providing Conformational Constraint: The rigid, puckered structure of the cyclobutane ring
can help to lock a molecule into a bioactive conformation.[3]

e Serving as a Bioisostere: The cyclobutane ring can be used as a replacement for other
groups, such as phenyl rings or alkenes, to fine-tune the properties of a drug candidate.[3]

A notable application of cyclobutanecarbaldehyde is as a key intermediate in the synthesis of
various pharmaceuticals.[1][7] For instance, it can be converted to cyclobutylamine, which is a
crucial building block for the synthesis of the antipsychotic drug clozapine.[1] It also serves as a
precursor for novel drug candidates with potential applications in treating neurological disorders
and as anti-inflammatory agents.[7]

Visualizations
Synthesis of Cyclobutanecarbaldehyde
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Oxidation of Cyclobutanemethanol
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Cyclobutanecarbaldehyde
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Caption: Oxidation of Cyclobutanemethanol to Cyclobutanecarbaldehyde.
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Caption: Synthetic utility of Cyclobutanecarbaldehyde.
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Safety and Handling

Cyclobutanecarbaldehyde is considered an irritant to the eyes, skin, and respiratory tract.[4][8]
It is also a flammable liquid.[4] Therefore, appropriate personal protective equipment, including
safety glasses, gloves, and a lab coat, should be worn when handling this chemical.[4] All work
should be conducted in a well-ventilated fume hood.[4] Store in a tightly sealed container in a
cool, dry place away from ignition sources.[4]

Conclusion

Cyclobutanecarbaldehyde is a valuable and versatile chemical intermediate with significant
applications in organic synthesis. Its unique structural features and reactivity make it an
important building block for the creation of complex molecules, particularly in the
pharmaceutical industry where the incorporation of the cyclobutane moiety is a growing
strategy for the development of new therapeutics. A thorough understanding of its properties,
synthesis, and reactivity is essential for researchers and scientists looking to leverage this
compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Cyclobutanecarbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128957#iupac-name-for-cyclobutanecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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